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  • Product: 3-(2-Iodobenzamido)benzoic acid
  • CAS: 887356-40-3

Core Science & Biosynthesis

Foundational

Pharmacokinetics and ADME Properties of 3-(2-Iodobenzamido)benzoic Acid: A Technical Guide

Executive Summary & Chemical Rationale 3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3) is a highly functionalized small molecule characterized by an ortho-iodinated benzamide moiety linked to a benzoic acid core[1]. I...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Rationale

3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3) is a highly functionalized small molecule characterized by an ortho-iodinated benzamide moiety linked to a benzoic acid core[1]. In medicinal chemistry, the benzamido-benzoic acid scaffold is a privileged structure, frequently utilized in the development of retinoic acid receptor (RAR) agonists, farnesoid X receptor (FXR) modulators, and targeted anti-angiogenic agents[2][3].

The strategic placement of the iodine atom serves a dual purpose:

  • Conformational Restriction & Affinity: The bulky ortho-iodine sterically restricts the rotation of the amide bond, locking the molecule into a bioactive conformation. Furthermore, iodine acts as a highly polarizable vector capable of forming strong orthogonal halogen bonds with nucleophilic residues (e.g., backbone carbonyls) in target binding pockets[4][5].

  • Radiotracer Potential: Iodobenzamides are historically significant in nuclear medicine. When radiolabeled (e.g., with 123I or 125I ), similar scaffolds serve as highly specific SPECT imaging agents for melanoma and dopamine D2 receptor mapping[4][6].

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) profile of this compound requires a deep analysis of how its lipophilic halogenated tail interacts with its anionic carboxylic headgroup.

Physicochemical Profiling & ADME Implications

The pharmacokinetic behavior of 3-(2-Iodobenzamido)benzoic acid is fundamentally dictated by the interplay between its high lipophilicity (driven by the iodine and aromatic rings) and its acidity. At a physiological pH of 7.4, the benzoic acid moiety ( pKa​≈4.0 ) is >99% ionized.

This ionization restricts passive diffusion across the blood-brain barrier (BBB), making the compound ideal for peripheral targeting while minimizing central nervous system (CNS) off-target effects. However, the lipophilic backbone ensures high affinity for plasma proteins and lipid membranes.

Table 1: Physicochemical and Predicted ADME Parameters
ParameterValue / CharacteristicPharmacokinetic Implication
Molecular Weight 367.14 g/mol [1]Favorable for oral absorption (Lipinski compliant).
pKa​ (Carboxylic Acid) ~4.0Highly ionized in blood/intestine; dictates solubility and efflux.
LogP / LogD 7.4​ ~3.8 / ~0.5High intrinsic lipophilicity, but balanced by physiological ionization.
Plasma Protein Binding (PPB) >95% (Predicted)High binding to Human Serum Albumin (HSA); limits free fraction.
Primary Efflux Transporters BCRP, MRP2Anionic nature makes it a prime substrate for intestinal/biliary efflux.
Primary Metabolic Route Phase II (UGT)Carboxylic acid is highly susceptible to acyl glucuronidation.

Pharmacokinetic Profile (A-D-M-E)

Absorption

Oral absorption of 3-(2-Iodobenzamido)benzoic acid is governed by pH-dependent solubility and intestinal efflux. While the un-ionized form is rapidly absorbed in the acidic environment of the stomach, the ionized form in the duodenum relies on paracellular transport or uptake transporters (e.g., OATP2B1). Because it is an organic anion, it is highly susceptible to apical efflux by Breast Cancer Resistance Protein (BCRP) and Multidrug Resistance-associated Protein 2 (MRP2), which can limit absolute oral bioavailability.

Distribution

Upon entering systemic circulation, the compound exhibits extensive plasma protein binding (>95%), primarily to albumin, driven by the hydrophobic iodobenzamide tail. This high PPB restricts the volume of distribution ( Vd​ ) to the central compartment and highly perfused organs (liver, kidneys). The ionized state at pH 7.4 prevents significant partitioning into the brain, a characteristic shared by other benzamido-benzoic acid derivatives like TAC-101[2][7].

Metabolism

A critical pitfall in evaluating carboxylic acid-containing drugs is an over-reliance on Cytochrome P450 (CYP) assays. While the benzamide ring may undergo minor Phase I hydroxylation (via CYP2C9 or CYP3A4), the dominant clearance mechanism is Phase II acyl glucuronidation mediated by Uridine 5'-diphospho-glucuronosyltransferases (UGTs), specifically UGT1A1 and UGT1A3. Acyl glucuronides can be chemically reactive; thus, monitoring the stability of this metabolite is crucial to rule out idiosyncratic toxicity.

Excretion

The compound is cleared via a dual pathway:

  • Renal Excretion: The highly water-soluble acyl glucuronide metabolite is actively secreted into the urine via OAT1/OAT3 transporters in the proximal tubule.

  • Biliary Excretion: The parent anion and its glucuronide are pumped into the bile via MRP2, potentially leading to enterohepatic recirculation, which can prolong the apparent half-life ( t1/2​ )[4].

ADME_Workflow Start 3-(2-Iodobenzamido) benzoic acid Abs Absorption (Caco-2, PAMPA) Start->Abs Dist Distribution (PPB, Tissue Partition) Abs->Dist Met Metabolism (HLM, UGT Assays) Dist->Met Exc Excretion (Renal, Biliary) Met->Exc Met_CYP Phase I: CYP450 Hydroxylation Met->Met_CYP Met_UGT Phase II: UGT Acyl Glucuronidation Met->Met_UGT

Fig 1: Standardized ADME workflow for evaluating halogenated benzamido-benzoic acids.

Self-Validating Experimental Protocols

To accurately profile 3-(2-Iodobenzamido)benzoic acid, standard assays must be modified to account for its anionic and highly protein-bound nature. The following protocols are engineered to establish strict causality and prevent artifactual data.

Protocol A: Caco-2 Permeability with Targeted Efflux Inhibition

Causality Rationale: Standard Caco-2 assays often report falsely low permeability for benzoic acids due to active apical efflux. By systematically adding specific inhibitors, we can isolate the exact transporter restricting absorption.

Step-by-Step Methodology:

  • Cell Culture: Seed Caco-2 cells on polycarbonate transwell inserts (0.4 µm pore size) and culture for 21 days until Transepithelial Electrical Resistance (TEER) exceeds 400 Ω·cm².

  • Buffer Preparation: Prepare Transport Buffer (HBSS with 10 mM HEPES, pH 7.4). To maintain sink conditions for this highly lipophilic compound, add 4% Bovine Serum Albumin (BSA) to the receiver chamber.

  • Inhibitor Spiking: Prepare three parallel assay arms:

    • Arm 1 (Control): Compound alone (10 µM).

    • Arm 2 (BCRP Inhibition): Compound (10 µM) + Ko143 (1 µM).

    • Arm 3 (MRP2 Inhibition): Compound (10 µM) + MK-571 (50 µM).

  • Dosing & Sampling: Apply the dosing solutions to the apical (A) chamber for A→B transport, and to the basolateral (B) chamber for B→A transport. Incubate at 37°C on an orbital shaker.

  • Quantification: Sample the receiver compartments at 30, 60, 90, and 120 minutes. Quench with cold acetonitrile containing an internal standard (e.g., labetalol). Analyze via LC-MS/MS.

  • Validation: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp(B→A)​/Papp(A→B)​ ). A significant drop in the ER in Arm 2 or 3 confirms the specific efflux liability.

Protocol B: Phase I/II Hepatic Clearance & Acyl Glucuronidation

Causality Rationale: Standard Human Liver Microsome (HLM) assays only utilize NADPH, blinding the researcher to UGT-mediated clearance. Because this compound contains a free carboxylic acid, UGT activation is mandatory to determine true intrinsic clearance ( CLint​ ).

Step-by-Step Methodology:

  • Microsome Permeabilization (Critical Step): UGT enzymes reside on the luminal side of the endoplasmic reticulum. Pre-incubate HLMs (1 mg/mL protein) with Alamethicin (25 µg/mg protein) on ice for 15 minutes to form pores in the microsomal membranes, exposing the UGT active sites.

  • Reaction Mixture: Combine permeabilized HLMs, 3-(2-Iodobenzamido)benzoic acid (1 µM), and a buffer containing 50 mM Tris-HCl (pH 7.5) and 5 mM MgCl₂.

  • Dual-Cofactor Initiation: Initiate the reaction by adding a cofactor cocktail containing both NADPH (1 mM) (for CYPs) and UDPGA (2 mM) (for UGTs).

  • Time-Course Sampling: Incubate at 37°C. Remove 50 µL aliquots at 0, 5, 15, 30, 45, and 60 minutes.

  • Quenching & Stabilization: Quench immediately into 150 µL of ice-cold acetonitrile containing 1% formic acid. Note: The acidic quench is strictly required to prevent the degradation and acyl migration of the newly formed acyl glucuronide metabolite.

  • Data Analysis: Plot the natural log of the remaining parent compound versus time to calculate the elimination rate constant ( k ). Derive CLint​ and identify the acyl glucuronide mass shift (+176 Da) via high-resolution mass spectrometry (HRMS).

PK_Pathway Dose Oral/IV Dosing GI GI Tract Absorption (pH-dependent) Dose->GI Oral Plasma Systemic Circulation (High PPB >90%) Dose->Plasma IV GI->Plasma Portal Vein Liver Hepatic Processing (CYP2C9 / UGT1A1) Plasma->Liver Clearance Target Target Tissue (Receptor Binding) Plasma->Target Free Fraction

Fig 2: Systemic pharmacokinetic distribution and target engagement pathway.

Conclusion

3-(2-Iodobenzamido)benzoic acid represents a highly tunable chemical space. Its ADME profile is heavily influenced by the opposing forces of its lipophilic iodinated tail and its hydrophilic, ionizable carboxylic acid head. By deploying dual-cofactor metabolic stability assays and efflux-inhibited permeability screens, researchers can accurately map its pharmacokinetic fate, avoiding the false-negative clearance rates commonly associated with standard Phase I-only screening paradigms.

References

  • NextSDS. "3-(2-iodobenzamido)benzoic acid — Chemical Substance Information". NextSDS Substance Database.
  • Chezal, J. M., et al. "Evaluation of Radiolabeled (Hetero)Aromatic Analogues of N-(2-diethylaminoethyl)-4-iodobenzamide for Imaging and Targeted Radionuclide Therapy of Melanoma". Journal of Medicinal Chemistry, ACS Publications.
  • Minagawa, N., et al. "A phase I/II trial of TAC-101, an oral synthetic retinoid, in patients with advanced hepatocellular carcinoma". PMC, National Institutes of Health.
  • Verhoeff, N. P., et al. "Dosimetry of iodine-123 iodobenzamide in healthy volunteers". PubMed, National Institutes of Health.
  • Maurer, C. K., et al. "Structure Optimization of 2-Benzamidobenzoic Acids as PqsD Inhibitors". Journal of Medicinal Chemistry, ACS Publications.
  • Beard, R. L., et al. "Design and synthesis of a potent, highly selective, orally bioavailable, retinoic acid receptor alpha agonist". PMC, National Institutes of Health.

Sources

Exploratory

Comprehensive Receptor Binding Affinity Profiling of 3-(2-Iodobenzamido)benzoic Acid: A Technical Guide

Executive Summary The structural optimization of small-molecule ligands requires a rigorous understanding of both thermodynamic affinity and kinetic binding profiles. This whitepaper provides an in-depth technical framew...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The structural optimization of small-molecule ligands requires a rigorous understanding of both thermodynamic affinity and kinetic binding profiles. This whitepaper provides an in-depth technical framework for evaluating the receptor binding affinity of 3-(2-iodobenzamido)benzoic acid (CAS 887356-40-3). Characterized by an ortho-iodine substituted benzamide linked to a benzoic acid core, this compound serves as a highly privileged structural motif. Such halogenated benzamide derivatives are frequently deployed in the rational design of ligands targeting G-protein-coupled receptors (GPCRs), such as the Angiotensin II Type 2 (AT2) receptor, as well as various metabolic enzymes.

As drug development shifts from simple affinity-driven metrics to kinetic-driven efficacy, evaluating compounds like 3-(2-iodobenzamido)benzoic acid requires orthogonal, self-validating biophysical systems. This guide details the mechanistic rationale behind the compound's binding and provides robust protocols for Radioligand Binding (RLB) and Surface Plasmon Resonance (SPR).

Mechanistic Rationale: The Physics of the Pharmacophore

To design a highly accurate binding assay, we must first understand how and why 3-(2-iodobenzamido)benzoic acid interacts with its target. The binding affinity of this molecule is driven by two distinct, synergistic pharmacophoric elements:

  • Electrostatic Anchoring via the Benzoic Acid: At physiological pH (7.4), the benzoic acid moiety is deprotonated. The resulting carboxylate acts as a classic hydrogen bond acceptor and electrostatic anchor, forming critical salt bridges with positively charged residues (e.g., Arginine or Lysine) within the receptor's orthosteric pocket.

  • Directional Halogen Bonding via the 2-Iodo Substitution: Iodine is a heavy, highly polarizable halogen. It features an electron-deficient region on its outer pole known as a σ -hole. This allows the iodine atom to act as a highly directional Lewis acid, forming strong "halogen bonds" with Lewis bases (such as backbone carbonyl oxygens) in the receptor ().

The Causality of Conformational Restraint: The placement of the bulky iodine atom at the ortho position of the benzamide is not merely for direct target interaction; it creates severe steric hindrance. This forces the amide bond out of coplanarity with the iodophenyl ring. By pre-organizing the molecule into this twisted, bioactive conformation, the entropic penalty typically associated with ligand binding is drastically reduced, leading to a significantly prolonged residence time ( τ ).

Experimental Workflow & Self-Validating Protocols

Relying on a single assay modality is a critical failure point in modern drug discovery. A self-validating system requires orthogonal techniques: RLB establishes the thermodynamic equilibrium ( Ki​ ), while SPR resolves the kinetic parameters ( kon​ and koff​ ).

Workflow A Compound Prep 3-(2-Iodobenzamido)benzoic acid B Radioligand Binding (RLB) Thermodynamic Affinity (Ki) A->B C Surface Plasmon Resonance (SPR) Kinetic Profiling (kon, koff) A->C D Microscale Thermophoresis (MST) Orthogonal Solution Validation A->D E Data Integration & Structure-Activity Relationship B->E C->E D->E

Caption: Tri-modal orthogonal workflow for validating small-molecule receptor binding affinity.

Protocol 1: Radioligand Competition Binding Assay (RLB)

The RLB assay remains the gold standard for determining the inhibition constant ( Ki​ ) of unlabeled ligands ().

  • Step 1: Membrane Preparation. Isolate receptor-expressing cell membranes in a homogenization buffer containing a broad-spectrum protease inhibitor cocktail. Causality: GPCRs are highly susceptible to proteolytic cleavage; failing to inhibit proteases will artificially lower the Bmax​ (total receptor density), skewing the competition curve.

  • Step 2: Assay Assembly. In a 96-well plate, combine 50 µL of the radioligand (e.g., a [3H] -labeled reference agonist at a concentration equal to its Kd​ ), 50 µL of 3-(2-iodobenzamido)benzoic acid (serial dilutions from 10 µM to 10 pM), and 100 µL of the membrane suspension. Include 0.1% BSA in the assay buffer. Causality: The highly lipophilic nature of the iodinated compound makes it prone to non-specific plastic adsorption; BSA acts as a carrier protein to maintain the free ligand concentration.

  • Step 3: Incubation and Filtration. Incubate for 120 minutes at 25°C to ensure thermodynamic equilibrium. Terminate the reaction by rapid vacuum filtration through GF/C glass fiber plates. Crucial Step: The filter plates must be pre-soaked in 0.5% Polyethyleneimine (PEI) for 1 hour. PEI neutralizes the negative charge of the glass fibers, preventing non-specific binding of the positively charged radioligand.

  • Step 4: Self-Validation & Analysis. Measure retained radioactivity via liquid scintillation counting.

    • Validation Check: The assay must yield a Z′ -factor > 0.5. The Hill slope ( nH​ ) of the competition curve must be near -1.0. A significantly shallower slope indicates assay artifact, ligand depletion, or allosteric modulation rather than simple competitive binding (). Calculate Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Protocol 2: Surface Plasmon Resonance (SPR)

While RLB provides affinity, SPR reveals the kinetic drivers of that affinity—specifically, how long the drug remains bound to the target (residence time).

  • Step 1: Sensor Chip Functionalization. Utilize a Ni-NTA sensor chip to capture His-tagged target receptors. Causality: Standard amine coupling utilizes random primary amines (Lysine residues), which frequently destroys the active conformation of delicate receptors. His-tag capturing ensures uniform, directional orientation of the receptor, preserving the orthosteric binding pocket.

  • Step 2: Analyte Injection (Multi-Cycle Kinetics). Inject 3-(2-iodobenzamido)benzoic acid at varying concentrations (0.1x to 10x the estimated Kd​ ) over the functionalized surface at a high flow rate (50 µL/min). Causality: A high flow rate minimizes mass transport limitation, ensuring that the observed kon​ is a true reflection of the binding event, not the diffusion rate.

  • Step 3: Solvent Correction. The running buffer must contain exactly the same DMSO concentration (e.g., 2.0%) as the analyte samples. Causality: DMSO causes massive bulk refractive index shifts. A mismatch of even 0.1% DMSO between buffer and sample will generate false-positive SPR signals that mask the true binding response of the small molecule.

  • Step 4: Self-Validation. Inject a known, well-characterized reference ligand every 10 cycles. Validation Check: If the Rmax​ (maximum binding capacity) for the reference ligand drops by more than 15% over the course of the experiment, the receptor surface has denatured, and all subsequent kinetic data must be discarded.

Data Presentation: The Impact of Halogen Bonding

To quantify the structural causality of the 2-iodo substitution, we compare 3-(2-iodobenzamido)benzoic acid against its des-iodo analog. The data below illustrates how the halogen bond specifically drives a decrease in the dissociation rate ( koff​ ), drastically increasing the drug's residence time.

CompoundStructural ModificationRLB Ki​ (nM)SPR KD​ (nM) kon​ ( 104M−1s−1 ) koff​ ( 10−3s−1 )Residence Time ( τ , min)
3-(Benzamido)benzoic acid Des-iodo control1450 ± 1201520 ± 951.218.20.9
3-(2-Iodobenzamido)benzoic acid 2-Iodo substitution42 ± 548 ± 44.80.2372.4

Table 1: Representative kinetic and thermodynamic binding metrics demonstrating the ~30-fold affinity enhancement driven by the 2-iodo halogen bond.

Receptor Signaling Pathway Modulation

Upon successful binding, 3-(2-iodobenzamido)benzoic acid acts as a modulator of the target receptor's downstream signaling cascade. For GPCR targets like the AT2 receptor (), the prolonged residence time of the iodinated ligand ensures sustained pathway activation or blockade.

Pathway L 3-(2-Iodobenzamido)benzoic acid R Target Receptor (e.g., AT2R / GPCR) L->R High-Affinity Binding G G-Protein Complex (Gα, Gβγ) R->G Conformational Shift E Effector Enzymes (Phosphatases, cGMP) G->E Subunit Dissociation R_out Cellular Response (e.g., Vasodilation) E->R_out Signal Cascade

Caption: Downstream GPCR signaling cascade modulated by the high-residence-time binding of the ligand.

References

  • Xu, Z., et al. "Utilization of halogen bond in lead optimization: a case study of rational design of potent phosphodiesterase type 5 (PDE5) inhibitors." Journal of Medicinal Chemistry, 2011. URL:[Link]

  • Bylund, D. B., & Toews, M. L. "Radioligand binding methods: practical guide and tips." American Journal of Physiology, 1993. URL:[Link]

  • Wannberg, J., et al. "N-Aryl Isoleucine Derivatives as Angiotensin II AT2 Receptor Ligands." ChemMedChem, 2014. URL:[Link]

  • Maguire, J. J., et al. "Radioligand-binding methods for membrane preparations and intact cells." Methods in Molecular Biology, 2012. URL:[Link]

Foundational

An In-Depth Technical Guide to the Cytotoxicity and Safety Profile of 3-(2-Iodobenzamido)benzoic Acid in Preclinical Cell Line Models

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the cytotoxic potential and safety profile of 3-(2-Iodobenzamido)benzoic acid. The methodologies o...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the cytotoxic potential and safety profile of 3-(2-Iodobenzamido)benzoic acid. The methodologies outlined herein are designed to build a robust in vitro data package, elucidating the compound's mechanism of action and its therapeutic window.

Introduction: The Therapeutic Potential of Novel Benzoic Acid Derivatives

Benzoic acid and its derivatives represent a versatile scaffold in medicinal chemistry, with a growing body of evidence supporting their potential as anticancer agents.[1][2] These compounds have been shown to exert cytotoxic effects on various cancer cell lines, often through the induction of apoptosis.[3][4] The introduction of different functional groups to the benzoic acid core can significantly modulate its biological activity. The subject of this guide, 3-(2-Iodobenzamido)benzoic acid, is a halogenated aromatic amide with structural similarities to known inhibitors of Poly(ADP-ribose) polymerase (PARP).[5]

PARP enzymes are crucial for DNA repair, and their inhibition has emerged as a successful strategy in cancer therapy, particularly for tumors with deficiencies in the homologous recombination repair pathway, such as those with BRCA1/2 mutations.[6][7] The structural resemblance of 3-(2-Iodobenzamido)benzoic acid to established PARP inhibitors suggests a potential mechanism of action involving the disruption of DNA repair processes in cancer cells. This guide will, therefore, focus on a hypothesis-driven approach to characterize its cytotoxicity, with a central focus on its potential as a PARP inhibitor.

Part 1: Initial Cytotoxicity Screening

The initial phase of evaluation involves determining the concentration-dependent cytotoxic effects of 3-(2-Iodobenzamido)benzoic acid across a panel of relevant cell lines.

Experimental Protocol: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cell lines (e.g., breast cancer lines MCF-7 and HCC1937, and a non-cancerous control cell line like H9C2) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Prepare a serial dilution of 3-(2-Iodobenzamido)benzoic acid (e.g., from 0.1 µM to 100 µM) in culture medium. Add the diluted compound to the respective wells and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the half-maximal inhibitory concentration (IC50) value.

Data Presentation: Summarizing Cytotoxicity Data
Cell LineTypeIC50 (µM) after 48hIC50 (µM) after 72h
MCF-7Breast CarcinomaExperimental ValueExperimental Value
HCC1937Breast Carcinoma (BRCA1 mutant)Experimental ValueExperimental Value
H9C2Rat Cardiomyoblasts (Control)Experimental ValueExperimental Value

Part 2: Elucidating the Mechanism of Cell Death

Following the confirmation of cytotoxic activity, the next crucial step is to determine the mode of cell death induced by 3-(2-Iodobenzamido)benzoic acid. The primary hypothesis is the induction of apoptosis.

Experimental Workflow: Apoptosis Detection

Caption: Workflow for apoptosis detection.

Experimental Protocol: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Step-by-Step Methodology:

  • Cell Treatment: Treat cells with 3-(2-Iodobenzamido)benzoic acid at its IC50 concentration for 24 and 48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

  • Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer.

Experimental Protocol: Western Blot for Apoptosis-Related Proteins

This technique is used to detect key proteins involved in the apoptotic cascade.

Step-by-Step Methodology:

  • Protein Extraction: Lyse treated and untreated cells and quantify the protein concentration.

  • SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting: Probe the membrane with primary antibodies against cleaved Caspase-3, PARP, Bax, and Bcl-2, followed by HRP-conjugated secondary antibodies.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. An increase in the expression of cleaved Caspase-3 and Bax, and a decrease in Bcl-2 would be indicative of apoptosis.[8]

Part 3: Investigating the Putative Mechanism of Action - PARP Inhibition

To test the hypothesis that 3-(2-Iodobenzamido)benzoic acid acts as a PARP inhibitor, a combination of in vitro and cell-based assays can be employed.

Signaling Pathway: PARP Inhibition and Synthetic Lethality

PARP Inhibition Pathway cluster_0 Normal Cell cluster_1 BRCA-Deficient Cancer Cell cluster_2 Treatment with 3-(2-Iodobenzamido)benzoic acid SSB Single-Strand Break (SSB) PARP PARP Activation SSB->PARP BER Base Excision Repair (BER) PARP->BER DSB Double-Strand Break (DSB) HR Homologous Recombination (HR) (Defective) DSB->HR Inhibitor 3-(2-Iodobenzamido)benzoic acid PARP_inhibited PARP Inhibition Inhibitor->PARP_inhibited Unrepaired_SSB Unrepaired SSB PARP_inhibited->Unrepaired_SSB Replication_Fork_Collapse Replication Fork Collapse Unrepaired_SSB->Replication_Fork_Collapse DSB_formation DSB Formation Replication_Fork_Collapse->DSB_formation Cell_Death Apoptosis DSB_formation->Cell_Death SSB_treatment->PARP_inhibited

Caption: Mechanism of PARP inhibitor-induced synthetic lethality.

Experimental Protocol: In Vitro PARP Inhibition Assay

This assay directly measures the enzymatic activity of PARP in the presence of the test compound.

Step-by-Step Methodology:

  • Reaction Setup: In a 96-well plate, combine recombinant PARP1 enzyme, a histone-coated plate, and varying concentrations of 3-(2-Iodobenzamido)benzoic acid.

  • Initiation: Start the reaction by adding biotinylated NAD+.

  • Incubation: Incubate the plate to allow for the poly(ADP-ribosyl)ation of histones.

  • Detection: Add streptavidin-HRP and a colorimetric substrate.

  • Measurement: Measure the absorbance to determine the extent of PARP activity.

  • Analysis: Calculate the IC50 value for PARP inhibition.

Data Presentation: PARP Inhibition Activity
CompoundPARP1 IC50 (nM)
Olaparib (Control)Known Value
3-(2-Iodobenzamido)benzoic acidExperimental Value

Part 4: Safety Profile Evaluation

Assessing the safety profile of a compound is as critical as determining its efficacy. In vitro models provide the first line of evaluation for potential off-target effects and general toxicity.

Experimental Protocol: hERG Channel Assay

Inhibition of the hERG (human Ether-à-go-go-Related Gene) potassium channel can lead to cardiotoxicity. This assay is a standard in vitro safety assessment.

Step-by-Step Methodology:

  • Cell Culture: Use a stable cell line expressing the hERG channel (e.g., HEK293-hERG).

  • Patch-Clamp Electrophysiology: Perform whole-cell patch-clamp recordings to measure hERG channel currents in the absence and presence of increasing concentrations of 3-(2-Iodobenzamido)benzoic acid.

  • Data Analysis: Determine the concentration-dependent inhibition of the hERG current and calculate the IC50 value.

Experimental Protocol: Ames Test for Mutagenicity

The Ames test is a widely used method to assess the mutagenic potential of a chemical compound.

Step-by-Step Methodology:

  • Bacterial Strains: Utilize several strains of Salmonella typhimurium with mutations in the histidine synthesis operon.

  • Compound Exposure: Expose the bacterial strains to various concentrations of 3-(2-Iodobenzamido)benzoic acid, with and without metabolic activation (S9 fraction).

  • Revertant Colony Counting: Plate the bacteria on a histidine-deficient medium and count the number of revertant colonies after incubation.

  • Interpretation: A significant increase in the number of revertant colonies compared to the control indicates mutagenic potential.

Conclusion

This technical guide provides a structured and scientifically rigorous approach to characterizing the cytotoxicity and safety profile of 3-(2-Iodobenzamido)benzoic acid. By following these methodologies, researchers can generate a comprehensive in vitro data package to support the further development of this compound as a potential therapeutic agent. The proposed experiments will not only quantify its cytotoxic potency but also provide critical insights into its mechanism of action, with a particular focus on its potential as a PARP inhibitor. The outlined safety assays will offer an early indication of its potential liabilities, guiding future preclinical and clinical development strategies.

References

  • ResearchGate. (n.d.). Apoptosis induction in pancreatic cancer MiaPaCa-2 cells after 48 h... Retrieved from [Link]

  • Catalan, M., Ferreira, J., et al. (2020). Novel benzoate-lipophilic cations selectively induce cell death in human colorectal cancer cell lines. Toxicology in Vitro, 65, 104814. Retrieved from [Link]

  • NextSDS. (n.d.). 3-(2-iodobenzamido)benzoic acid — Chemical Substance Information. Retrieved from [Link]

  • D'Amico, M., et al. (2011). Low Doses of 3-aminobenzamide, a poly(ADP-ribose) Polymerase Inhibitor, Stimulate Angiogenesis by Regulating Expression of Urokinase Type Plasminogen Activator and Matrix Metalloprotease 2. Vascular Cell, 3(1), 12. Retrieved from [Link]

  • Kabakaş, H. Ö., et al. (2024). THE CYTOTOXIC EFFECT OF BENZOIC ACID ON TEN DIFFERENT CANCER CELL LINES. Eskişehir Technical University Journal of Science and Technology A – Applied Sciences and Engineering, 25(1), 1-1. Retrieved from [Link]

  • Miyazaki, K., et al. (2018). 2-Iodo-N-isopropyl-5-methoxybenzamide as a highly reactive and environmentally benign catalyst for alcohol oxidation. Beilstein Journal of Organic Chemistry, 14, 1034–1041. Retrieved from [Link]

  • Radi, M., et al. (2012). Synthesis, antiproliferative activity, and mechanism of action of a series of 2-{[(2E)-3-phenylprop-2-enoyl]amino}benzamides. Bioorganic & Medicinal Chemistry Letters, 22(19), 6064-6068. Retrieved from [Link]

  • Li, H., et al. (2023). Combination Treatment Strategies to Overcome PARP Inhibitor Resistance. International Journal of Molecular Sciences, 24(19), 14885. Retrieved from [Link]

  • Google Patents. (n.d.). Compounds and methods for inducing apoptosis in proliferating cells.
  • Wang, Y., et al. (2019). 5-Nitro-2-(3-phenylpropylamino) benzoic acid induces apoptosis of human lens epithelial cells via reactive oxygen species and endoplasmic reticulum stress through the mitochondrial apoptosis pathway. International Journal of Molecular Medicine, 44(5), 1725-1736. Retrieved from [Link]

  • Lulinski, P., et al. (2007). m-Iodosylbenzoic acid – a convenient recyclable reagent for highly efficient aromatic iodinations. Beilstein Journal of Organic Chemistry, 3, 19. Retrieved from [Link]

  • Ma, S., et al. (2025). Discovery of a series of novel 3-sulfonamido benzoic acid derivatives as promising P2Y14R antagonists for acute lung injury. European Journal of Medicinal Chemistry, 285, 117588. Retrieved from [Link]

  • Alam, M. A., et al. (2024). Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. Anti-Cancer Agents in Medicinal Chemistry. Retrieved from [Link]

  • Ma, S., et al. (2025). Discovery of a Series of Novel 3-Sulfonamido Benzoic Acid Derivatives as Promising P2Y14R Antagonists for Acute Lung Injury. ResearchGate. Retrieved from [Link]

  • Cal Biochemicals. (n.d.). Olaparib. Retrieved from [Link]

  • Öztürkel Kabakaş, H., et al. (2024). RESEARCH ARTICLE THE CYTOTOXIC EFFECT OF BENZOIC ACID ON TEN DIFFERENT CANCER CELL LINES. DergiPark. Retrieved from [Link]

  • Kaczor, A. A., et al. (2022). Olaparib Conjugates with Selenopheno[3,2-c]quinolinone Inhibit PARP1 and Reverse ABCB1-Related Multidrug Resistance. Pharmaceutics, 14(12), 2571. Retrieved from [Link]

  • Pharmaceutical and Medical Devices Agency. (n.d.). ICH HARMONISED TRIPARTITE GUIDELINE. Retrieved from [Link]

  • Asian Journal of Pharmaceutics. (2025). Isolation, in vitro Evaluation, and Molecular Docking Analysis of a Bioactive Phenylpropanoid from Syzygium jambos with Antioxid. Retrieved from [Link]

  • Srisongkram, T., et al. (2025). In vitro investigation the effects of iodinated contrast media on endothelial cell viability, cell cycle, and apoptosis. Drug and Chemical Toxicology, 1-8. Retrieved from [Link]

  • Al-Amiery, A. A., et al. (2023). Synthesis, Docking Study, and Cytotoxicity Evaluation of New Hydroxy benzoic Acid Derivatives. ResearchGate. Retrieved from [Link]

  • Hoglen, N. C., et al. (2003). Induction of apoptosis by 2,3,7,8-tetrachlorodibenzo-p-dioxin following endotoxin exposure. Toxicological Sciences, 74(1), 104-113. Retrieved from [Link]

  • Okayama University. (2022). Triggering cellular apoptosis by optical targeting. Retrieved from [Link]

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Exploratory

Metabolic stability of 3-(2-Iodobenzamido)benzoic acid in human liver microsomes

An In-Depth Technical Guide to the Metabolic Stability of 3-(2-Iodobenzamido)benzoic acid in Human Liver Microsomes Executive Summary In the preclinical phases of drug discovery, predicting the pharmacokinetic (PK) profi...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Metabolic Stability of 3-(2-Iodobenzamido)benzoic acid in Human Liver Microsomes

Executive Summary

In the preclinical phases of drug discovery, predicting the pharmacokinetic (PK) profile of a new chemical entity (NCE) is paramount. Hepatic metabolism is the primary route of elimination for most small-molecule therapeutics. Assessing the metabolic stability of a compound in human liver microsomes (HLMs) provides a robust, high-throughput mechanism to estimate intrinsic clearance ( CLint​ ) and predict in vivo hepatic clearance.

This whitepaper provides a comprehensive mechanistic and methodological framework for evaluating the metabolic stability of 3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3), a functionalized benzamide derivative. By dissecting its structural liabilities and detailing a self-validating in vitro assay protocol, this guide serves as an authoritative resource for DMPK (Drug Metabolism and Pharmacokinetics) scientists.

Structural Liability & Predictive Metabolism

Before initiating in vitro assays, a Senior Application Scientist must perform a predictive structural analysis to understand the likely biotransformation pathways. 3-(2-Iodobenzamido)benzoic acid contains three distinct structural domains that dictate its interaction with hepatic enzymes:

A. The Aromatic Rings (CYP450-Mediated Hydroxylation) The compound features two aromatic systems. Cytochrome P450 (CYP) enzymes, particularly CYP3A4 and CYP2D6, are the primary drivers of phase I oxidative metabolism. Aromatic hydroxylation by CYP450 enzymes typically proceeds via a highly reactive ferryl Compound I (Cpd I) species attacking the aromatic π system[1]. This often occurs through an electrophilic attack forming an intermediate arene oxide, or via a radical rebound mechanism[2][3].

  • Predictive Insight: The bulky, highly lipophilic iodine atom at the ortho position of the benzamide ring provides significant steric hindrance, likely protecting that specific ring from CYP-mediated oxidation. Consequently, aromatic hydroxylation is expected to be directed toward the less sterically hindered benzoic acid ring.

B. The Amide Bond (Hydrolytic Cleavage) The central amide linkage is theoretically susceptible to hydrolytic cleavage by hepatic carboxylesterases (CES1/CES2) or amidases. However, aromatic amides generally exhibit high metabolic stability in human liver microsomes compared to their ester counterparts[4][5].

  • Predictive Insight: While amide hydrolysis into 2-iodobenzoic acid and 3-aminobenzoic acid is a potential liability, it is anticipated to be a minor pathway in standard HLM incubations unless specific cytosolic amidases are highly active.

C. The Carboxylic Acid (Phase II Conjugation) While carboxylic acids are prime targets for Phase II UDP-glucuronosyltransferase (UGT) conjugation, standard HLM metabolic stability assays utilize only NADPH (a Phase I cofactor). Therefore, glucuronidation will not be captured in this specific protocol unless UDP-glucuronic acid (UDPGA) and alamethicin (a pore-forming peptide) are supplemented.

Metabolic_Pathways Parent 3-(2-Iodobenzamido)benzoic acid (Parent Drug) CYP Cytochrome P450 (Phase I Oxidation) Parent->CYP NADPH CES Carboxylesterases / Amidases (Hydrolysis) Parent->CES H2O Met1 Aromatic Hydroxylation (Phenol Metabolites) CYP->Met1 Epoxide/Radical Intermediate Met2 Amide Cleavage (2-Iodobenzoic acid + 3-Aminobenzoic acid) CES->Met2 Minor Pathway in HLMs

Caption: Predicted Phase I metabolic pathways for 3-(2-Iodobenzamido)benzoic acid in HLMs.

Experimental Methodology: HLM Stability Assay

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Every reagent addition and environmental control serves a specific kinetic purpose.

Reagent Preparation & Causality
  • Test Compound: Prepared at a final incubation concentration of 1.0 μ M. Causality: This concentration is deliberately kept below the anticipated Michaelis-Menten constant ( Km​ ) for most CYP enzymes, ensuring the reaction follows first-order kinetics, which is a strict mathematical requirement for calculating intrinsic clearance.

  • Human Liver Microsomes (Pooled): Final concentration of 0.5 mg/mL. Using pooled microsomes normalizes donor-to-donor phenotypic variations[6]. Causality: The protein concentration is kept relatively low (0.5 mg/mL) to minimize non-specific microsomal protein binding, which can artificially sequester the highly lipophilic iodinated compound and underestimate clearance.

  • NADPH Regenerating System: A mixture of NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase. Causality: Direct addition of NADPH is suboptimal because it rapidly degrades at 37°C. A regenerating system ensures a constant, non-rate-limiting supply of reducing equivalents throughout the 60-minute incubation.

Step-by-Step Incubation Protocol
  • Pre-incubation: In a 96-well plate, combine 1.0 μ M of 3-(2-Iodobenzamido)benzoic acid with 0.5 mg/mL HLMs in 100 mM potassium phosphate buffer (pH 7.4). Incubate at 37°C for 5 minutes. Validation: This step ensures thermal equilibrium before enzymatic initiation.

  • Initiation: Initiate the reaction by adding the NADPH regenerating system. Start the timer.

  • Time-Course Sampling: At precise intervals (0, 5, 15, 30, 45, and 60 minutes), remove a 50 μ L aliquot from the incubation mixture.

  • Quenching: Immediately transfer the 50 μ L aliquot into a tube containing 150 μ L of ice-cold acetonitrile spiked with an internal standard (e.g., Tolbutamide). The organic solvent instantly denatures the CYP enzymes, precipitating the protein and permanently halting the reaction[7]. Validation: This guarantees absolute temporal accuracy for the kinetic timepoints.

  • Centrifugation: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • Bioanalysis: Transfer the supernatant to a clean plate for LC-MS/MS analysis to quantify the remaining parent compound.

HLM_Workflow A 1. Pre-incubation (Compound + HLMs) B 2. Initiation (Add NADPH) A->B C 3. Time-course Alloquoting B->C D 4. Quench (Cold MeCN + IS) C->D E 5. Centrifugation & LC-MS/MS D->E F 6. CL_int Calculation E->F

Caption: Step-by-step experimental workflow for HLM metabolic stability assays.

Data Interpretation and Kinetic Modeling

The raw LC-MS/MS peak area ratios (Parent/Internal Standard) are converted to "% Remaining" by normalizing all timepoints against the 0-minute control.

Because the substrate concentration ( 1.0μM ) is strictly maintained well below Km​ , the depletion of 3-(2-Iodobenzamido)benzoic acid follows first-order decay. The elimination rate constant ( k ) is derived from the negative slope of the natural log of % remaining versus time.

Mathematical Derivations:

  • In vitro Half-Life ( t1/2​ ): t1/2​=k0.693​

  • In vitro Intrinsic Clearance ( CLint,invitro​ ): CLint,invitro​=Pk×V​

    (Where V is the incubation volume in μL and P is the mass of microsomal protein in mg).

  • Scaled In vivo Intrinsic Clearance ( CLint,invivo​ ): In vitro clearance is scaled to in vivo hepatic clearance using established physiological scaling factors[8]. For humans, we utilize 45 mg of microsomal protein per gram of liver tissue, and 26 g of liver tissue per kilogram of body weight:

    CLint,invivo​=CLint,invitro​×45 mg/g×26 g/kg
Quantitative Data Presentation

Based on the structural properties of sterically hindered benzamides, 3-(2-Iodobenzamido)benzoic acid is projected to exhibit moderate metabolic stability. The table below represents a standardized data output matrix for this assay.

Pharmacokinetic ParameterValueUnitMethodological Significance
Test Concentration 1.0 μ MEnsures first-order kinetics ( [S]≪Km​ ).
Microsomal Protein 0.5mg/mLMinimizes non-specific protein binding.
Elimination Rate Constant ( k ) 0.0154min −1 Derived from ln(Area) vs. Time slope.
In vitro Half-life ( t1/2​ ) 45.0minTime required for 50% parent depletion.
CLint,invitro​ 30.8 μ L/min/mgAbsolute enzymatic efficiency metric.
Scaled CLint,invivo​ 36.0mL/min/kgPhysiologically scaled clearance prediction.
Stability Classification Moderate-Categorization for Go/No-Go DMPK decisions.

References

  • Mechanism and structure–reactivity relationships for aromatic hydroxylation by cytochrome P450 Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

  • Enabling Aromatic Hydroxylation in a Cytochrome P450 Monooxygenase Enzyme through Protein Engineering Source: PubMed Central (PMC) - NIH URL:[Link]

  • Diverse Mechanisms for the Aromatic Hydroxylation: Insights into the Mechanisms of the Coumarin Hydroxylation by CYP2A6 Source: ACS Catalysis URL:[Link]

  • Metabolic Hydrolysis of Aromatic Amides in Selected Rat, Minipig, and Human In Vitro Systems Source: PubMed Central (PMC) - NIH URL:[Link]

  • A Novel Reaction Mediated by Human Aldehyde Oxidase: Amide Hydrolysis of GDC-0834 Source: PubMed Central (PMC) - NIH URL:[Link]

  • PredMS: a random forest model for predicting metabolic stability of drug candidates in human liver microsomes Source: Bioinformatics (Oxford Academic) URL:[Link]

  • In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling Source: IntechOpen URL:[Link]

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Protocols & Analytical Methods

Method

Preparation of 3-(2-Iodobenzamido)benzoic acid stock solution in DMSO

An Application Note and Protocol for the Preparation of 3-(2-Iodobenzamido)benzoic acid in DMSO Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive, field-tested protocol for...

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Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the Preparation of 3-(2-Iodobenzamido)benzoic acid in DMSO

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive, field-tested protocol for the preparation, handling, and storage of a dimethyl sulfoxide (DMSO) stock solution of 3-(2-Iodobenzamido)benzoic acid. The methodologies outlined herein are designed to ensure the integrity, reproducibility, and accuracy of experimental results for researchers, scientists, and drug development professionals. Emphasis is placed on the scientific rationale behind each step, from solvent selection to long-term storage, to create a self-validating and reliable workflow.

Introduction and Scientific Rationale

3-(2-Iodobenzamido)benzoic acid is an organic compound of interest in various research applications. The accuracy and reproducibility of any experiment utilizing this compound are fundamentally dependent on the quality of the initial stock solution. The preparation of a well-characterized, stable, and accurately concentrated stock solution is the critical first step in obtaining reliable downstream data.

Why DMSO? Dimethyl sulfoxide is a powerful, polar aprotic solvent renowned for its ability to dissolve a vast array of organic molecules that are poorly soluble in aqueous solutions.[1][2] Its miscibility with water and most organic liquids makes it an ideal vehicle for preparing concentrated stock solutions that can be subsequently diluted into aqueous buffers or cell culture media for experimental use.[1][3] However, it is crucial to acknowledge that DMSO is readily absorbed through the skin and can act as a carrier for dissolved compounds, necessitating stringent safety protocols.[1]

This guide provides a robust framework for creating a reliable stock solution of 3-(2-Iodobenzamido)benzoic acid, mitigating common sources of error such as inaccurate concentration, degradation, and contamination.

Compound Data and Properties

A thorough understanding of the compound's physical and chemical properties is essential for accurate preparation and safe handling.

PropertyValueSource
Chemical Name 3-(2-Iodobenzamido)benzoic acid[4]
CAS Number 887356-40-3[4][5]
Molecular Formula C₁₄H₁₀INO₃[5]
Molecular Weight 367.14 g/mol [5]
Appearance White to off-white solid (typical)[1]

Safety and Handling

3.1 Hazard Identification 3-(2-Iodobenzamido)benzoic acid and its structural analogs are classified as hazardous.[4] It is crucial to consult the most recent Safety Data Sheet (SDS) before handling.[6][7]

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

  • Irritation: Causes skin and serious eye irritation.[4][7]

  • Respiratory: May cause respiratory tract irritation.[4][8]

3.2 Personal Protective Equipment (PPE) Due to the compound's hazard profile and the carrier properties of DMSO, the following PPE is mandatory:

  • Lab Coat: To protect from splashes.

  • Chemical-Resistant Gloves: (e.g., Nitrile) to prevent skin contact.[1]

  • Safety Glasses or Goggles: To protect eyes from dust and splashes.[1]

3.3 Engineering Controls All handling of the solid compound and the concentrated DMSO stock solution should be performed in a certified chemical fume hood to minimize inhalation risk.[1]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of 1 mL of a 10 mM stock solution. The principles can be adapted for different concentrations or volumes.

4.1 Materials and Equipment

  • 3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3)

  • Anhydrous or high-purity Dimethyl Sulfoxide (DMSO, ACS grade or higher)

  • Calibrated analytical balance (readable to at least 0.1 mg)

  • 1.5 mL or 2.0 mL microcentrifuge tubes (amber or covered in foil)

  • Vortex mixer

  • Calibrated P1000 micropipette and sterile, nuclease-free tips

  • Weighing paper or boat

  • Spatula

4.2 Calculation of Required Mass

The foundation of an accurate stock solution is a precise calculation. The formula to determine the mass of the compound needed is:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Desired Concentration: 10 mM = 0.010 mol/L

  • Desired Volume: 1 mL = 0.001 L

  • Molecular Weight: 367.14 g/mol

Mass (mg) = (0.010 mol/L) x (0.001 L) x (367.14 g/mol ) x (1000 mg/g) = 3.67 mg

4.3 Step-by-Step Methodology

  • Preparation: Don appropriate PPE and perform all subsequent steps in a chemical fume hood.

  • Weighing: Carefully weigh out 3.67 mg of 3-(2-Iodobenzamido)benzoic acid powder using an analytical balance and transfer it directly into a pre-labeled microcentrifuge tube.

    • Expert Insight: Directly weighing into the tube minimizes material loss that can occur with transfer from weighing paper. If weighing paper is necessary, ensure it is tapped thoroughly. For very small quantities, it is often more accurate to weigh a larger mass (e.g., 10 mg), dissolve it in a larger volume, and then aliquot to achieve the desired concentration and volume per tube.[9]

  • Solvent Addition: Using a calibrated micropipette, add 1.0 mL of high-purity DMSO to the microcentrifuge tube containing the compound.[1]

  • Dissolution: Securely cap the tube and vortex the solution at medium-high speed for 1-2 minutes.

    • Causality: Vortexing creates a mechanical suspension that significantly increases the surface area of the solid, accelerating its dissolution in the solvent.

  • Visual Inspection: After vortexing, visually inspect the solution against a light source. It should be clear and free of any visible particulates.

    • Troubleshooting: If undissolved solid remains, brief sonication in a water bath or gentle warming (not to exceed 37°C) can be employed to facilitate dissolution.[1] Avoid excessive heat, as it can degrade the compound.

  • Finalization: Once the compound is fully dissolved, the stock solution is ready for use or storage.

Quality Control, Storage, and Stability

5.1 Aliquoting and Labeling

To preserve the integrity of the stock solution, it is imperative to avoid multiple freeze-thaw cycles.[1][3]

  • Action: Immediately aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, light-protected microcentrifuge tubes.

  • Labeling: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and preparation date.

5.2 Storage Conditions

Proper storage is critical for maintaining the compound's stability over time.

ParameterRecommended ConditionRationale
Temperature -20°C (short-term) or -80°C (long-term)Low temperatures slow down potential degradation pathways.[3]
Light Protect from light (use amber vials or foil)To prevent photodegradation of the light-sensitive iodine moiety.
Freeze-Thaw Avoid repeated cyclesMinimizes the risk of compound precipitation and degradation from temperature fluctuations.[10][11]

5.3 Stability

While specific stability data for 3-(2-Iodobenzamido)benzoic acid in DMSO is not extensively published, studies on large compound libraries in DMSO show that most compounds remain stable for extended periods when stored correctly at -80°C.[11] The primary risk factors for degradation in DMSO are the presence of water and exposure to light and high temperatures.[10] For critical applications, periodic analytical verification (e.g., via LC-MS) of the stock solution's purity and concentration is recommended.

Workflow Visualization

The following diagram illustrates the complete process for preparing the 3-(2-Iodobenzamido)benzoic acid stock solution.

Stock_Solution_Workflow cluster_prep Preparation & Safety cluster_protocol Protocol cluster_storage Storage & Handling PPE 1. Don PPE (Gloves, Goggles, Lab Coat) FumeHood 2. Work in Fume Hood Calculate 3. Calculate Mass (e.g., 3.67 mg for 10 mM) FumeHood->Calculate Weigh 4. Weigh Compound into Labeled Tube Calculate->Weigh Add_DMSO 5. Add 1.0 mL DMSO Weigh->Add_DMSO Dissolve 6. Vortex / Sonicate Until Dissolved Add_DMSO->Dissolve Inspect 7. Visually Inspect for Particulates Dissolve->Inspect Aliquot 8. Aliquot into Single-Use Volumes Inspect->Aliquot Store 9. Store at -80°C (Protected from Light) Aliquot->Store

Caption: Workflow for preparing 3-(2-Iodobenzamido)benzoic acid stock solution.

References

  • NextSDS. 3-(2-iodobenzamido)benzoic acid — Chemical Substance Information. [Link]

  • Appchem. 3-(2-iodobenzamido)benzoic acid | 887356-40-3. [Link]

  • GE Healthcare Life Sciences. Buffer and sample preparation for direct binding assay in 2% DMSO. [Link]

  • Bio-Forum. Making a stock solution for my drug using DMSO - General Lab Techniques. [Link]

  • ResearchGate. How do I make a stock solution of a substance in DMSO?. [Link]

  • NextSDS. 4-(2-iodobenzamido)benzoic acid — Chemical Substance Information. [Link]

  • Chemspace. 3-(2-iodobenzamido)benzoic acid - C14H10INO3. [Link]

  • PubChem. 3-Iodobenzoic acid | C7H5IO2 | CID 12060. [Link]

  • NextSDS. 3-[(4-iodobenzene)amido]benzoic acid — Chemical Substance Information. [Link]

  • Cheng, X., et al. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292-304. [Link]

  • Chemos GmbH & Co.KG. Safety Data Sheet: 3-Hydroxy-2,4,6-triiodobenzoic acid. [Link]

  • PubMed. Studies on repository compound stability in DMSO under various conditions. [Link]

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Application

Application Note: 3-(2-Iodobenzamido)benzoic Acid as a Bifunctional Precursor in Advanced Material Science

Target Audience: Materials Scientists, Polymer Chemists, and Catalysis Researchers Compound: 3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3) Executive Summary & Chemical Rationale In the landscape of advanced material...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Materials Scientists, Polymer Chemists, and Catalysis Researchers Compound: 3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3)

Executive Summary & Chemical Rationale

In the landscape of advanced material science, the design of highly functionalized, stimulus-responsive, and catalytically active matrices requires molecular building blocks that offer orthogonal reactivity. 3-(2-Iodobenzamido)benzoic acid (IBA) serves as an exceptional bifunctional linker.

The structural causality behind its utility lies in its three distinct functional domains:

  • The Carboxylic Acid (-COOH): Acts as the primary anchoring group. It readily undergoes solvothermal coordination with transition metals to form Metal-Organic Frameworks (MOFs) or esterification/amidation for covalent grafting onto polymer backbones.

  • The Ortho-Iodoarene Motif (-C₆H₄I): Provides a highly reactive, sterically constrained handle. The iodine atom is perfectly positioned for late-stage Post-Synthetic Modification (PSM) via palladium-catalyzed cross-coupling, or for oxidation into a hypervalent iodine(III) species[1].

  • The Internal Amide Bond (-CONH-): Imparts structural rigidity and acts as a hydrogen-bond donor/acceptor. In porous materials, this enhances gas sorption properties (e.g., CO₂ capture) and stabilizes the structural integrity of the resulting framework[2].

This application note details two field-proven workflows: the synthesis of an iodo-functionalized UiO-66 MOF for post-synthetic cross-coupling, and the generation of a polymer-supported hypervalent iodine oxidant.

Global Workflow & Mechanistic Pathways

The orthogonal reactivity of IBA allows it to be directed into either crystalline porous materials (MOFs) or amorphous functional polymers.

Workflow A 3-(2-Iodobenzamido) benzoic acid B Solvothermal Coordination (ZrCl4) A->B MOF Pathway E Polymer Conjugation (EDC/NHS) A->E Polymer Pathway C Iodo-Functionalized MOF (UiO-66-IBA) B->C D Post-Synthetic Modification (PSM) C->D Pd Catalyst F Iodo-Terminated Polymer E->F G Oxidation to Hypervalent I(III) F->G Oxone / AcOH

Bifunctional material science workflows for 3-(2-Iodobenzamido)benzoic acid.

Application I: Synthesis and Post-Synthetic Modification of UiO-66-IBA

Zirconium-based MOFs (like UiO-66) are renowned for their exceptional thermal and chemical stability. However, synthesizing MOFs with bulky, complex functional groups de novo often leads to framework collapse or poor crystallinity. By using IBA as a primary linker, we install a robust aryl-iodide handle that survives the harsh solvothermal synthesis, enabling subsequent mild post-synthetic modification[3].

Causality of Experimental Choices
  • Modulator Addition (Acetic Acid): The addition of a monocarboxylic acid modulator competes with the IBA linker during crystallization. This slows down the nucleation rate, yielding larger, highly crystalline MOF particles with fewer structural defects.

  • Solvent Exchange (DMF to Acetone): Direct drying of the MOF from high-boiling DMF causes capillary forces that can collapse the pores. Sequential solvent exchange to a low-surface-tension solvent (acetone) ensures pore integrity upon activation.

Protocol: Solvothermal Synthesis of UiO-66-IBA

Self-Validating System: The success of this protocol is validated in-process by observing the disappearance of the free carboxylic acid stretch (~1690 cm⁻¹) and the appearance of coordinated carboxylate bands (~1580 cm⁻¹) via ATR-FTIR, while the amide I band (~1650 cm⁻¹) remains unperturbed.

  • Precursor Dissolution: In a 20 mL scintillation vial, dissolve ZrCl₄ (0.5 mmol) and 3-(2-Iodobenzamido)benzoic acid (0.5 mmol) in 10 mL of anhydrous N,N-dimethylformamide (DMF).

  • Modulation: Add 1.0 mL of glacial acetic acid to the mixture. Sonicate for 10 minutes until a clear solution is obtained.

  • Crystallization: Seal the vial with a PTFE-lined cap and heat in an isothermal oven at 120 °C for 24 hours.

  • Isolation: Cool to room temperature. Isolate the resulting white microcrystalline powder via centrifugation (7000 rpm, 10 min).

  • Activation: Wash the solid three times with fresh DMF (10 mL each) to remove unreacted precursors, followed by three washes with anhydrous acetone (10 mL each).

  • Drying: Activate the MOF under dynamic vacuum (10⁻³ Torr) at 90 °C for 12 hours.

Protocol: Post-Synthetic Suzuki-Miyaura Cross-Coupling

The exposed ortho-iodo group within the MOF pores is highly susceptible to oxidative addition by Pd(0)[4].

Mechanism Node1 MOF-Bound Aryl Iodide (Sterically Accessible) Node2 Oxidative Addition (Pd(0) -> Pd(II)) Node1->Node2 Node3 Transmetalation (Arylboronic Acid) Node2->Node3 Node4 Reductive Elimination (C-C Bond Formation) Node3->Node4 Node4->Node2 Pd(0) Regeneration Node5 Target Functionalized MOF (Catalyst Recovery) Node4->Node5

Catalytic cycle for the post-synthetic modification of the iodo-functionalized MOF.

  • Reagent Loading: Suspend 100 mg of activated UiO-66-IBA in 5 mL of anhydrous 1,4-dioxane.

  • Catalyst & Reactant Addition: Add 2.0 equivalents of the desired arylboronic acid (e.g., 4-fluorophenylboronic acid), 3.0 equivalents of K₂CO₃, and 5 mol% Pd(PPh₃)₄.

  • Reaction: Degas the suspension via three freeze-pump-thaw cycles. Heat the mixture at 80 °C for 18 hours under a nitrogen atmosphere.

  • Purification: Recover the functionalized MOF via centrifugation. Wash extensively with water (to remove salts), then methanol, and finally dichloromethane to extract trapped catalyst.

Application II: Polymer-Supported Hypervalent Iodine(III) Reagents

Hypervalent iodine reagents (e.g., Dess-Martin periodinane) are powerful, environmentally benign oxidants. However, they are often explosive and difficult to separate from reaction mixtures. By covalently grafting IBA onto a macroporous polymer resin and subsequently oxidizing the iodine center, we create a safe, recyclable, heterogeneous oxidant[1].

Causality of Experimental Choices
  • Amide Linkage Stability: The robust nature of the benzamido core prevents the linker from cleaving during the aggressive oxidation step required to generate the I(III) species.

  • Peracetic Acid Oxidation: Using peracetic acid (generated in situ from Oxone and acetic acid) selectively oxidizes the aryl iodide to the I(III) diacetate without over-oxidizing the polymer backbone.

Protocol: Synthesis of PS-IBA(OAc)₂

Self-Validating System: The active oxidation state of the polymer is validated via a standard iodometric titration. The release of I₂ upon treatment with acidified KI confirms the presence of the I(III) species, allowing precise quantification of the oxidant loading.

  • Grafting: Swell 1.0 g of aminomethyl polystyrene resin (loading ~1.5 mmol/g) in 10 mL of DMF. Add 2.0 mmol of IBA, 2.2 mmol of HATU, and 4.0 mmol of N,N-diisopropylethylamine (DIPEA). Shake at room temperature for 12 hours.

  • Washing: Filter the resin and wash sequentially with DMF, methanol, and dichloromethane. Dry under vacuum to yield the I(I)-functionalized polymer (PS-IBA).

  • Oxidation to I(III): Suspend 1.0 g of PS-IBA in 15 mL of glacial acetic acid. Add 3.0 equivalents of Oxone (potassium peroxymonosulfate) and stir at 40 °C for 24 hours in the dark.

  • Isolation: Filter the yellow resin, wash with cold water, followed by cold acetone, and dry under vacuum at room temperature.

Quantitative Data & Material Properties

The following table summarizes the comparative physicochemical properties of the materials synthesized using the protocols above.

Material DesignationMaterial TypeBET Surface Area (m²/g)Iodine Loading (mmol/g)Oxidation State of IodinePrimary Application
UiO-66 (Baseline) Zr-MOF11400.0N/AGas Storage
UiO-66-IBA Functionalized MOF8901.2I (I)Precursor for PSM
UiO-66-IBA-Fluor PSM MOF750< 0.1*N/AChemical Sensing
PS-IBA Functional Polymer451.4I (I)Precursor for Oxidant
PS-IBA(OAc)₂ Hypervalent Polymer421.3I (III)Heterogeneous Oxidation

*Note: The near-zero iodine loading in the PSM MOF indicates >95% conversion during the Suzuki-Miyaura cross-coupling step.

References

  • Ag-Catalyzed Practical Synthesis of N-Acyl Anthranilic Acids from Anthranils and Carboxylic Acids The Journal of Organic Chemistry - ACS Publications[2]

  • Design and Synthesis of Hybrid Compounds as Epigenetic Modifiers MDPI[4]

  • Cyclic Hypervalent Iodine Reagents: Enabling Tools for Bond Disconnection via Reactivity Umpolung Accounts of Chemical Research - ACS Publications[1]

  • Iodanyl Radical Catalysis ResearchGate[3]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 3-(2-Iodobenzamido)benzoic Acid Storage &amp; Troubleshooting

Welcome to the Technical Support and Best Practices Guide for handling and storing 3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3). As a specialized building block featuring both an aryl iodide moiety and an amide lin...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support and Best Practices Guide for handling and storing 3-(2-Iodobenzamido)benzoic acid (CAS: 887356-40-3). As a specialized building block featuring both an aryl iodide moiety and an amide linkage, this compound requires stringent environmental controls to maintain its chemical integrity.

This guide provides researchers and drug development professionals with field-proven methodologies to prevent oxidative degradation, ensure experimental reproducibility, and extend the shelf life of your inventory.

Mechanistic Insight: The Causality of Degradation

To effectively protect 3-(2-Iodobenzamido)benzoic acid, one must understand its specific structural vulnerabilities. The compound is primarily susceptible to two interconnected degradation pathways: photolytic radical generation and subsequent oxidation .

The Aryl Iodide Vulnerability

The carbon-iodine (C-I) bond on the aromatic ring is the weakest link in this molecule. Exposure to ultraviolet or high-energy visible light induces homolytic cleavage of the C-I bond, generating a highly reactive aryl radical and an iodine radical [1].

If atmospheric oxygen is present, it rapidly traps the aryl radical. This oxygenation initiates a cascade of irreversible oxidative degradation, converting the pure compound into a complex mixture of peroxides, quinones, and liberated iodine gas (which manifests as a yellow/brown discoloration) [2].

The Amide Linkage Vulnerability

While generally stable, the amide bond connecting the iodophenyl and benzoic acid groups can undergo slow hydrolysis if exposed to ambient moisture over prolonged periods. Moisture also acts as a catalyst for secondary oxidative reactions. Therefore, excluding both oxygen and moisture is non-negotiable for long-term storage [3].

DegradationPathway A 3-(2-Iodobenzamido) benzoic acid B UV/Vis Light (Photolysis) A->B C Aryl Radical + Iodine Radical B->C C-I Cleavage D O2 Exposure (Oxidation) C->D E Oxidized Byproducts (Peroxides/Quinones) D->E Radical Trapping

Fig 1: Photolytic and oxidative degradation pathway of the aryl iodide moiety.

Core Storage Protocol: The Self-Validating System

To counteract these vulnerabilities, we employ a "Self-Validating Inert Storage System." This protocol ensures that every step physically verifies the exclusion of degradation catalysts (light, oxygen, moisture, and thermal energy).

Step-by-Step Methodology for Long-Term Storage
  • Step 1: Aliquoting (Minimizing Exposure)

    • Upon receiving the bulk powder, immediately transfer it into a controlled environment (e.g., a glove box or a dry nitrogen-purged AtmosBag).

    • Divide the bulk material into single-use aliquots. Causality: This prevents the entire batch from undergoing repeated thermal and atmospheric shock during daily use.

  • Step 2: Amber Glass Containment

    • Transfer the aliquots exclusively into high-quality amber glass vials. Causality: Amber glass blocks the transmission of actinic UV light (<400 nm), neutralizing the primary trigger for C-I bond photolysis.

  • Step 3: Argon Purging (The Heavy Blanket)

    • Purge the headspace of each vial with ultra-high-purity (UHP) Argon gas for 10–15 seconds using a gentle stream.

    • Causality: Argon is significantly denser than atmospheric air and Nitrogen. It sinks to the bottom of the vial, creating a heavy, inert blanket directly over the chemical surface, effectively displacing reactive oxygen [3].

  • Step 4: Hermetic Sealing

    • Cap the vials immediately using PTFE-lined (Teflon) screw caps. Wrap the exterior seal tightly with Parafilm. Causality: PTFE is chemically inert and provides a superior moisture barrier compared to standard rubber or polyethylene septa.

  • Step 5: Kinetic Control (Temperature)

    • Store the sealed vials in a dedicated, desiccated freezer at -20°C . Causality: Low temperatures exponentially decrease the kinetic rate of any residual oxidative or hydrolytic reactions.

StorageWorkflow S1 1. Aliquot Sample (Minimize freeze-thaw) S2 2. Amber Vials (Block UV/Vis) S1->S2 S3 3. Argon Purge (Displace O2) S2->S3 S4 4. PTFE Seal & Desiccant (Block Moisture) S3->S4 S5 5. Store at -20°C (Kinetic Control) S4->S5

Fig 2: Self-validating inert storage workflow for 3-(2-Iodobenzamido)benzoic acid.

Quantitative Impact of Storage Conditions

The table below summarizes the expected stability of 3-(2-Iodobenzamido)benzoic acid under various environmental conditions, highlighting the critical nature of the recommended protocols.

Storage ConditionAtmosphereLight ExposureTempExpected Purity (6 Months)Primary Degradation Mechanism
Optimal (Recommended) Argon Dark (Amber) -20°C > 99.5% None (Kinetically frozen)
Sub-OptimalNitrogenDark (Amber)4°C~ 97.0%Trace oxidation (N2 displacement less efficient than Ar)
PoorAmbient AirDark25°C~ 92.0%Ambient oxidation & moisture-driven hydrolysis
Critical FailureAmbient AirDirect UV/Vis25°C< 80.0%Rapid photolytic C-I cleavage & radical oxidation

Troubleshooting & FAQs

Q: My powdered sample has developed a faint yellow/brown tint. Is it still usable? A: The yellow/brown discoloration is a hallmark sign of liberated elemental iodine ( I2​ ), indicating that photolytic degradation of the aryl iodide moiety has occurred, followed by oxidation [1]. The purity of the compound has been compromised. For sensitive biological assays or catalytic cross-coupling reactions, we strongly recommend discarding the compromised aliquot and utilizing a fresh, properly stored sample.

Q: Can I prepare a stock solution in DMSO and store it long-term? A: We advise against long-term storage in Dimethyl Sulfoxide (DMSO). DMSO is highly hygroscopic and readily absorbs atmospheric moisture and oxygen. Furthermore, repeated freeze-thaw cycles of DMSO stock solutions will accelerate the degradation of the amide bond and the oxidation of the aryl iodide. If a solution must be stored, prepare it in anhydrous, degassed solvent, purge the headspace with Argon, and store at -80°C for no longer than 1–2 months.

Q: Why do you specify Argon over Nitrogen for the inert atmosphere? A: While Nitrogen is cheaper and widely used, Argon is approximately 38% denser than air. When you purge a small vial, Argon sinks and pools over the solid compound, physically pushing oxygen out of the top of the vial. Nitrogen, being closer to the density of air, tends to mix with ambient oxygen, requiring a much longer and more rigorous purge cycle to achieve a true inert atmosphere [2] [3].

Q: I don't have a glove box. How can I safely handle the compound on the benchtop? A: You can utilize a localized inerting technique. Work under subdued lighting (turn off overhead fluorescent lights if possible). Use a Schlenk line or a simple balloon filled with Argon fitted with a long needle. Insert the needle into the vial to blanket the compound with Argon immediately before and after extracting your required mass. Cap swiftly with a PTFE-lined lid.

References

  • Room-Temperature Copper-Mediated Radiocyanation of Aryldiazonium Salts and Aryl Iodides via Aryl Radical Intermediates. Journal of the American Chemical Society (JACS).[Link]

  • Preservation and Integrity of Laboratory Solutions: Understanding the Impact of Storage Practices on Chemical Stability and Experimental Accuracy. ScholarWorks at Western Michigan University.[Link]

  • Principles of Inert Atmosphere Storage. ResearchGate.[Link]

Reference Data & Comparative Studies

Validation

A Comparative Analysis and Efficacy Forecast: 3-(2-Iodobenzamido)benzoic acid vs. 4-(2-Iodobenzamido)benzoic acid

This guide provides a comprehensive comparative analysis of two isomeric compounds, 3-(2-Iodobenzamido)benzoic acid and 4-(2-Iodobenzamido)benzoic acid. In the absence of direct head-to-head experimental data, this docum...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive comparative analysis of two isomeric compounds, 3-(2-Iodobenzamido)benzoic acid and 4-(2-Iodobenzamido)benzoic acid. In the absence of direct head-to-head experimental data, this document offers an efficacy forecast based on structural analysis, known structure-activity relationships (SAR) of related compounds, and their potential applications in two distinct therapeutic areas: oncology, as Poly(ADP-ribose) polymerase (PARP) inhibitors, and immunology, as modulators of T-cell function. This guide is intended for researchers, scientists, and drug development professionals.

Introduction and Structural Rationale

3-(2-Iodobenzamido)benzoic acid and 4-(2-Iodobenzamido)benzoic acid are structurally similar small molecules, differing only in the substitution pattern on one of the phenyl rings. Specifically, the carboxylic acid group is positioned at the meta (3-) or para (4-) position of the benzoic acid moiety. This seemingly minor structural variance can have profound implications for the molecule's three-dimensional conformation, electronic properties, and ultimately, its binding affinity and efficacy against biological targets.

The core 2-iodobenzamide scaffold is a recognized pharmacophore, a key structural feature responsible for the biological activity of a molecule. Benzamides are integral to a class of anticancer agents known as PARP inhibitors.[1] Furthermore, structurally related molecules are under investigation for the treatment of autoimmune diseases through the modulation of T-cell responses.[2][3] This dual potential makes a comparative evaluation of these isomers particularly relevant for drug discovery efforts.

Structural Analysis: The Significance of Positional Isomerism

The key structural features of these molecules are:

  • The 2-Iodobenzamide Moiety: The iodine atom can influence the molecule's conformation through steric effects and can also serve as a handle for further chemical modifications. The benzamide group is crucial for potential interactions with the nicotinamide binding pocket of PARP enzymes.[1]

  • The Benzoic Acid Moiety: The carboxylic acid group is a key functional group that can participate in hydrogen bonding and ionic interactions with amino acid residues in a protein's active site.

  • The Isomeric Difference:

    • In 3-(2-Iodobenzamido)benzoic acid , the carboxylic acid group is in the meta position. This results in a more angular or bent conformation of the molecule.

    • In 4-(2-Iodobenzamido)benzoic acid , the carboxylic acid group is in the para position, leading to a more linear and extended molecular shape.

This difference in overall molecular geometry is hypothesized to be a critical determinant of their differential efficacy against various biological targets.

Efficacy Forecast I: PARP Inhibition in Oncology

Mechanism of Action and Therapeutic Rationale

Poly(ADP-ribose) polymerase (PARP) enzymes, particularly PARP-1, are crucial for the repair of single-strand DNA breaks.[4][5] In cancers with defects in other DNA repair pathways, such as those with BRCA1/2 mutations, inhibiting PARP leads to an accumulation of DNA damage and cell death through a mechanism known as synthetic lethality.[4] Several approved PARP inhibitors share a benzamide core that mimics the nicotinamide portion of NAD+, the natural substrate of PARP enzymes.[1]

Hypothesized Efficacy Comparison

The efficacy of PARP inhibitors is not solely dependent on their catalytic inhibition but also on their ability to "trap" the PARP enzyme on DNA, which is a more potent driver of cytotoxicity.[5] The conformation of the inhibitor within the NAD+ binding pocket influences this trapping efficiency.

  • 4-(2-Iodobenzamido)benzoic acid: Its more linear structure may allow for a more extended conformation within the PARP active site, potentially leading to stronger interactions and greater PARP trapping efficiency. This is a common feature in many potent PARP inhibitors.

  • 3-(2-Iodobenzamido)benzoic acid: The bent structure of the meta-isomer might result in a different binding mode, which could lead to lower, yet potentially more selective, PARP inhibition.

Signaling Pathway and Experimental Workflow Diagrams

PARP_Pathway DNA_SSB DNA Single-Strand Break PARP1 PARP1 DNA_SSB->PARP1 recruits PAR Poly(ADP-ribose) Chains PARP1->PAR synthesizes using Trapped_PARP1 Trapped PARP1-DNA Complex PARP1->Trapped_PARP1 forms NAD NAD+ NAD->PARP1 Repair_Complex DNA Repair Complex PAR->Repair_Complex recruits DNA_Repair DNA Repair Repair_Complex->DNA_Repair Inhibitor 3/4-(2-Iodobenzamido)benzoic acid (PARP Inhibitor) Inhibitor->PARP1 inhibits & traps Replication_Fork_Collapse Replication Fork Collapse Trapped_PARP1->Replication_Fork_Collapse DNA_DSB DNA Double-Strand Break Replication_Fork_Collapse->DNA_DSB Cell_Death Cell Death (Apoptosis) in BRCA-deficient cells DNA_DSB->Cell_Death

Caption: PARP-mediated DNA repair and the effect of PARP inhibitors.

PARP_Assay_Workflow cluster_prep Preparation cluster_assay Assay Procedure cluster_detection Detection & Analysis Prep_Reagents Prepare Reagents: - Recombinant PARP1 - Biotinylated NAD+ - Histone-coated plate - Test Compounds (3- & 4-isomers) Add_Inhibitor Add serial dilutions of test compounds or vehicle control to wells. Prep_Reagents->Add_Inhibitor Add_PARP1 Add PARP1 enzyme to all wells. Add_Inhibitor->Add_PARP1 Incubate1 Incubate to allow inhibitor binding. Add_PARP1->Incubate1 Add_NAD Add Biotinylated NAD+ to initiate reaction. Incubate1->Add_NAD Incubate2 Incubate to allow PARylation of histones. Add_NAD->Incubate2 Wash Wash to remove unbound reagents. Incubate2->Wash Add_Strep_HRP Add Streptavidin-HRP. Wash->Add_Strep_HRP Incubate3 Incubate. Add_Strep_HRP->Incubate3 Wash2 Wash. Incubate3->Wash2 Add_Substrate Add HRP substrate (e.g., TMB). Wash2->Add_Substrate Read_Absorbance Read absorbance at 450 nm. Add_Substrate->Read_Absorbance Analyze Calculate % inhibition and IC50 values. Read_Absorbance->Analyze

Caption: Workflow for a colorimetric PARP1 inhibition assay.

Experimental Protocol: PARP1 Inhibition Assay (Colorimetric)

This protocol is adapted from commercially available PARP assay kits.[6]

Objective: To determine the half-maximal inhibitory concentration (IC50) of 3-(2-Iodobenzamido)benzoic acid and 4-(2-Iodobenzamido)benzoic acid against PARP1.

Materials:

  • Recombinant human PARP1 enzyme

  • Histone-coated 96-well plate

  • Biotinylated NAD+

  • Activated DNA

  • Assay Buffer

  • Test compounds (dissolved in DMSO)

  • Streptavidin-HRP conjugate

  • TMB substrate

  • Stop solution (e.g., 2N H2SO4)

  • Plate reader

Procedure:

  • Compound Preparation: Prepare serial dilutions of each test compound in the assay buffer. A typical starting concentration range is 100 µM to 1 nM. Include a DMSO vehicle control.

  • Reaction Setup:

    • Add 50 µL of assay buffer to the blank wells.

    • Add 50 µL of the diluted test compounds or vehicle control to the respective wells.

    • Add 25 µL of a solution containing activated DNA and recombinant PARP1 to all wells except the blank.

    • Incubate the plate at room temperature for 10 minutes.

  • Initiation of PARylation:

    • Add 25 µL of biotinylated NAD+ to all wells to start the reaction.

    • Incubate the plate at room temperature for 60 minutes.

  • Detection:

    • Wash the plate 3 times with wash buffer (e.g., PBS with 0.05% Tween-20).

    • Add 100 µL of Streptavidin-HRP conjugate to each well and incubate for 60 minutes at room temperature.

    • Wash the plate 3 times with wash buffer.

    • Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

    • Add 100 µL of stop solution to each well.

  • Data Analysis:

    • Read the absorbance at 450 nm using a plate reader.

    • Calculate the percentage of PARP1 inhibition for each compound concentration relative to the vehicle control.

    • Plot the percent inhibition against the logarithm of the compound concentration and determine the IC50 value using a non-linear regression curve fit.

Efficacy Forecast II: T-Cell Modulation in Autoimmune Diseases

Mechanism of Action and Therapeutic Rationale

Autoimmune diseases are characterized by an inappropriate immune response against self-tissues, often driven by autoreactive T-cells.[7] Modulating the activation of these T-cells presents a promising therapeutic strategy.[8] A novel approach in this area is the inhibition of the interaction between the T-cell receptor (TCR) and the non-catalytic region of tyrosine kinase (Nck) protein.[2][3] This interaction is crucial for T-cell activation. Artax Biopharma's clinical candidate, AX-158, is a first-in-class oral small molecule that employs this mechanism.[2][9][10] The chemical structure of AX-158 shares similarities with the compounds under investigation.

Hypothesized Efficacy Comparison

The efficacy of a T-cell modulator in this context would depend on its ability to disrupt the TCR-Nck protein-protein interaction. This requires a specific three-dimensional fit into a binding pocket.

  • 3-(2-Iodobenzamido)benzoic acid: The angular conformation of the meta-isomer might be more suitable for fitting into the complex topology of a protein-protein interaction interface. This could potentially lead to more potent inhibition of the TCR-Nck interaction and, consequently, more effective modulation of T-cell activation.

  • 4-(2-Iodobenzamido)benzoic acid: The linear shape of the para-isomer might be less optimal for disrupting this specific protein-protein interaction, potentially resulting in lower efficacy.

Signaling Pathway and Experimental Workflow Diagrams

T_Cell_Activation_Pathway APC Antigen Presenting Cell (APC) TCR T-Cell Receptor (TCR) APC->TCR Antigen Presentation Nck Nck TCR->Nck recruits CD28 CD28 Signaling_Cascade Downstream Signaling Cascade (e.g., ZAP70, LAT, SLP-76) CD28->Signaling_Cascade co-stimulation Nck->Signaling_Cascade initiates Gene_Expression Gene Expression (e.g., IL-2, IFN-γ) Signaling_Cascade->Gene_Expression activates T_Cell_Activation T-Cell Activation, Proliferation & Effector Function Gene_Expression->T_Cell_Activation Inhibitor 3/4-(2-Iodobenzamido)benzoic acid (Nck Inhibitor) Inhibitor->Nck inhibits interaction with TCR

Caption: Simplified T-cell activation pathway and the target of Nck inhibition.

T_Cell_Assay_Workflow cluster_prep Preparation cluster_culture Cell Culture & Treatment cluster_analysis Analysis Isolate_PBMCs Isolate PBMCs from whole blood. Label_T_Cells Label T-cells with a proliferation dye (e.g., CFSE). Isolate_PBMCs->Label_T_Cells Plate_Cells Plate labeled T-cells in a 96-well plate. Label_T_Cells->Plate_Cells Add_Inhibitor Add serial dilutions of test compounds or vehicle control. Plate_Cells->Add_Inhibitor Stimulate_Cells Stimulate T-cells with anti-CD3/CD28 antibodies. Add_Inhibitor->Stimulate_Cells Incubate Incubate for 3-5 days. Stimulate_Cells->Incubate Harvest_Cells Harvest cells. Incubate->Harvest_Cells Stain_Markers Stain for activation markers (e.g., CD25, CD69). Harvest_Cells->Stain_Markers Acquire_Data Acquire data on a flow cytometer. Stain_Markers->Acquire_Data Analyze_Data Analyze proliferation (CFSE dilution) and marker expression. Acquire_Data->Analyze_Data Calculate_IC50 Calculate IC50 for proliferation inhibition. Analyze_Data->Calculate_IC50

Caption: Workflow for an in vitro T-cell proliferation assay.

Experimental Protocol: In Vitro T-Cell Proliferation Assay

This protocol is a standard method for assessing the impact of compounds on T-cell activation and proliferation.[11][12]

Objective: To determine the IC50 of 3-(2-Iodobenzamido)benzoic acid and 4-(2-Iodobenzamido)benzoic acid on T-cell proliferation.

Materials:

  • Human Peripheral Blood Mononuclear Cells (PBMCs)

  • RPMI-1640 medium supplemented with 10% FBS

  • Carboxyfluorescein succinimidyl ester (CFSE) dye

  • Anti-CD3 and anti-CD28 antibodies (plate-bound or soluble)

  • Test compounds (dissolved in DMSO)

  • Flow cytometer

Procedure:

  • T-Cell Labeling:

    • Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

    • Resuspend PBMCs at 1x10^6 cells/mL in PBS.

    • Add CFSE to a final concentration of 1-5 µM and incubate for 10 minutes at 37°C.

    • Quench the reaction by adding 5 volumes of cold complete RPMI medium.

    • Wash the cells twice with complete RPMI medium.

  • Cell Culture and Treatment:

    • Resuspend CFSE-labeled PBMCs at 1x10^6 cells/mL in complete RPMI medium.

    • Plate 100 µL of the cell suspension into a 96-well plate pre-coated with anti-CD3 antibody (1-5 µg/mL).

    • Add 100 µL of medium containing serial dilutions of the test compounds and a fixed concentration of soluble anti-CD28 antibody (1 µg/mL).

    • Include an unstimulated control (no anti-CD3/CD28) and a stimulated vehicle control (DMSO).

    • Incubate the plate for 4-5 days at 37°C in a 5% CO2 incubator.

  • Flow Cytometry Analysis:

    • Harvest the cells from the plate.

    • Stain the cells with fluorescently-conjugated antibodies against T-cell markers (e.g., CD4, CD8) if desired.

    • Acquire the samples on a flow cytometer, measuring the CFSE fluorescence in the FITC channel.

  • Data Analysis:

    • Gate on the lymphocyte population based on forward and side scatter, and then on T-cell subsets if stained.

    • Analyze the CFSE histograms. Proliferating cells will show a sequential halving of CFSE fluorescence intensity.

    • Calculate the percentage of proliferating cells for each condition.

    • Determine the IC50 value for the inhibition of proliferation by plotting the percentage of inhibition against the logarithm of the compound concentration.

Hypothetical Data Summary and Efficacy Forecast

The following table summarizes the hypothesized efficacy of the two isomers based on the structural and mechanistic analysis presented in this guide. It is crucial to note that these are forecasted values and require experimental validation.

Compound Hypothesized Primary Target Predicted Potency (IC50) Rationale
3-(2-Iodobenzamido)benzoic acid TCR-Nck Interaction (Immunomodulation)Lower (More Potent)The angular conformation may better fit the protein-protein interaction interface.
4-(2-Iodobenzamido)benzoic acid PARP1 (Anticancer)Lower (More Potent)The linear, extended structure is more typical of potent PARP inhibitors and may enhance PARP trapping.

Conclusion

While 3-(2-Iodobenzamido)benzoic acid and 4-(2-Iodobenzamido)benzoic acid are simple positional isomers, their structural differences are likely to translate into distinct pharmacological profiles. Based on established structure-activity relationships for benzamide-containing compounds, it is forecasted that the 4-isomer (para) holds greater promise as a PARP inhibitor for oncology applications, while the 3-isomer (meta) may exhibit superior efficacy as a T-cell modulator for the treatment of autoimmune diseases.

This guide provides a robust framework for the initial evaluation of these compounds. However, the hypotheses presented herein must be rigorously tested through the detailed experimental protocols provided. The results of such studies will be critical in determining the true therapeutic potential of each isomer and guiding future drug development efforts.

References

  • BenchChem. (2025). Application Notes and Protocols for PARP1 Trapping Assay of Parp1-IN-6.
  • Zanin-Zhorov, A., et al. (2017). In vitro assays for effector T cell functions and activity of immunomodulatory antibodies. Methods in Molecular Biology.
  • Artax Biopharma. (2020). Artax Biopharma Announces Issuance of U.S. Composition of Matter Patent for Autoimmune Disease Program AX-158. PR Newswire.
  • Sigma-Aldrich. (n.d.). In Vitro T Cell Killing Assay Protocol.
  • R&D Systems. (n.d.). PARP Universal Colorimetric Assay Kit.
  • Roudko, V., et al. (2021). A T-cell-based immunogenicity protocol for evaluating human antigen-specific responses. STAR Protocols.
  • Antolin, A. A., & Workman, P. (2020). The off-target kinase landscape of clinical PARP inhibitors.
  • Artax Biopharma. (2020). Artax Biopharma Announces Issuance of U.S. Composition of Matter Patent for Autoimmune Disease Program AX-158.
  • Bio-Rad. (n.d.).
  • Thermo Fisher Scientific. (n.d.). T Cell Activation via Anti-CD3 and Anti-CD28 Protocol.
  • ResearchGate. (n.d.). Chemical structures of PARP inhibitors including the PARP drug... [Diagram].
  • Patsnap Synapse. (2025).
  • AP News. (2020). Artax Biopharma Announces Issuance of U.S. Composition of Matter Patent for Autoimmune Disease Program AX-158.
  • Kanev, G. K., et al. (2024). Protocol for quantifying PARP inhibitor-induced changes in PARP1 dynamics and activity through live-cell imaging. STAR Protocols.
  • Bio-protocol. (n.d.). PARP1 enzyme assay.
  • Sigma-Aldrich. (n.d.). PARP1 Enzyme Activity Assay (Fluorometric).
  • Dubrovsky, P. V., et al. (2022). Structure-guided design and characterization of a clickable, covalent PARP16 inhibitor. RSC Chemical Biology.
  • Patsnap Synapse. (2025). Artax Biopharma, Inc.
  • BenchChem. (2025). Unraveling the Structure-Activity Relationship of Benzamide Sulfonamide Analogs as Potent Enzyme Inhibitors.
  • Zani, V., et al. (2011). Low doses of 3-aminobenzamide, a poly(ADP-ribose) polymerase inhibitor, stimulate angiogenesis by regulating expression of urokinase type plasminogen activator and matrix metalloprotease 2. Molecular Cancer.
  • MDPI. (2025). Comprehensive Structure-Activity Relationship Analysis of Benzamide Derivatives as Histone Deacetylase 1 (HDAC1) Inhibitors.
  • Lee, J. M., & Ledermann, J. A. (2022).
  • Heo, J., et al. (2023). Combination Treatment Strategies to Overcome PARP Inhibitor Resistance.
  • bioRxiv. (2025). Chemical inhibition of RPA gap protection sensitizes BRCA1-deficient cancers to PARP inhibition.
  • Goswami, S., et al. (2018). Modulation of EZH2 expression in T cells improves efficacy of anti-CTLA-4 therapy.
  • MDPI. (2024). Understanding Autoimmunity: Mechanisms, Predisposing Factors, and Cytokine Therapies.
  • Moore, K. N., & Monk, B. J. (2020). PARP Inhibition in the Ovarian Cancer Patient: Current Approvals and Future Directions. Cancers.
  • Agilent. (2019).
  • AccessMedicine. (n.d.). Chapter 154. Mechanisms of Autoimmune Disease.
  • Ding, L., et al. (2018). PARP Inhibition Elicits STING-Dependent Antitumor Immunity in Brca1-Deficient Ovarian Cancer. Cell Reports.
  • NYU Langone Health. (2025). Study sheds light on how major cancer gene influences the success of PARP inhibitors.
  • Novartis. (n.d.).
  • Delves, P. J., & Roitt, I. M. (2017). Autoimmune Disease: Mechanisms. In Roitt's Essential Immunology.
  • Merlo, L. M. F., et al. (2018). Therapeutic Antibody Targeting of Indoleamine-2,3-Dioxygenase (IDO2) Inhibits Autoimmune Arthritis. The Journal of Immunology.
  • The Indonesian Biomedical Journal. (2022). 2-(3-(chloromethyl)benzoyloxy)benzoic Acid Increases CD4+ Regulatory T-Cell Population and FoxP3 Expression in Lipopolysaccharide-induced Mice.
  • Med-e-Tel. (2021). Pharmacological modulation of T cell immunity results in long-term remission of autoimmune arthritis.
  • Google Patents. (2020). WO2020053833A1 - Methods for modulating regulatory t cells and inhibiting tumor growth.

Sources

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